Cas no 1536540-54-1 (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-amine)

• Product Name: 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-amine
• CAS No: 1536540-54-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5210021
• PubChem ID: 82596910
• Update Time: 2025-08-02

1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)ethan-1-amine
• 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine
• (R)-1-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)ethan-1-amine
• (S)-1-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)ethan-1-amine
• 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-amine

• Inchi： 1S/C9H15N3/c1-7(10)8-6-12-5-3-2-4-9(12)11-8/h6-7H,2-5,10H2,1H3
• InChI Key： VCIAIEWMYGUQDE-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)N)N=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0
• Topological Polar Surface Area: 43.8

Additional information on 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-amine

Comprehensive Overview of 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS No. 1536540-54-1)

The compound 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS No. 1536540-54-1) is a heterocyclic organic molecule featuring an imidazo[1,2-a]pyridine core linked to an ethylamine moiety. This structure is of significant interest in medicinal chemistry and drug discovery due to its potential as a pharmacophore. The imidazo[1,2-a]pyridine scaffold is known for its bioactivity, particularly in targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. Researchers are increasingly exploring derivatives of this scaffold to develop novel therapeutics with improved efficacy and safety profiles.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their versatility in drug design. The 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine structure is particularly noteworthy for its potential applications in neurodegenerative disease research, such as Alzheimer's and Parkinson's. Its ability to modulate neurotransmitter systems makes it a promising candidate for further investigation. Additionally, the compound's amine functional group enhances its solubility and bioavailability, critical factors in drug development.

The synthesis of CAS No. 1536540-54-1 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These methods align with the growing trend toward green chemistry, reducing waste and energy consumption. The compound's characterization often involves NMR spectroscopy, mass spectrometry, and HPLC analysis, ensuring compliance with pharmaceutical standards.

From a commercial perspective, 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability may vary based on purity grades (e.g., >95% or >98%) and scale requirements. The compound is often listed under alternative names or synonyms, which can include imidazo[1,2-a]pyridine-2-ethylamine or 2-(2-aminoethyl)imidazo[1,2-a]pyridine, reflecting its structural features.

In the context of AI-driven drug discovery, compounds like CAS No. 1536540-54-1 are frequently analyzed using machine learning models to predict their ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. This approach accelerates the identification of viable drug candidates, reducing reliance on traditional trial-and-error methods. The integration of computational chemistry tools has further expanded the compound's potential applications in precision medicine.

Safety and handling guidelines for 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, users should consult material safety data sheets (MSDS) for specific storage and disposal recommendations. Regulatory compliance varies by region, but the compound generally falls under non-restricted categories for research use.

Future research directions for CAS No. 1536540-54-1 may explore its role in combination therapies or as a building block for more complex molecules. The rise of fragment-based drug design has highlighted the value of such scaffolds in constructing targeted inhibitors. Collaborations between academia and industry are expected to drive innovation, particularly in addressing unmet medical needs like antibiotic resistance and rare diseases.